N'-{[5-(2,3-dichlorophenyl)-2-furyl]methylene}-2-(5-phenyl-2H-tetrazol-2-yl)acetohydrazide

• IUPAC Name: N-[(E)-[5-(2,3-dichlorophenyl)furan-2-yl]methylideneamino]-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C20H14Cl2N6O2/c21-16-8-4-7-15(19(16)22)17-10-9-14(30-17)11-23-24-18(29)12-28-26-20(25-27-28)13-5-2-1-3-6-13/h1-11H,12H2,(H,24,29)/b23-11+
• InChI Key: VRJNBMVURQXYLL-FOKLQQMPSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NN=CC3=CC=C(O3)C4=C(C(=CC=C4)Cl)Cl
• Isomeric SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)N/N=C/C3=CC=C(O3)C4=C(C(=CC=C4)Cl)Cl
• Molecular Formula: C20H14Cl2N6O2
• Molecular Weight: 441.3 g/mol

Description

The compound belongs to the class of hydrazides, which are known for their varied applications in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of related hydrazide compounds involves various chemical reactions. For instance, Kadhim and Mekky (2021) described the preparation of a heterocyclic derivative, which was identified using UV–Vis, FT-IR, and NMR spectra data. This process is typical for synthesizing compounds within this class (Kadhim & Mekky, 2021).

Molecular Structure Analysis

Molecular structure characterization often involves spectroscopic methods and theoretical studies. For example, Demir et al. (2016) characterized a similar compound using elemental analysis, IR, NMR, UV, and X-ray single-crystal diffraction, along with density functional theory calculations (Demir et al., 2016).

Chemical Reactions and Properties

The chemical properties of hydrazides can be explored through their reactions and biological activities. For instance, Jin et al. (2006) synthesized derivatives by cyclization reaction and evaluated their antiproliferative activities against cancer cells (Jin et al., 2006).

Physical Properties Analysis

The physical properties, such as melting points, solubility, and crystalline structure, are determined through various analytical techniques. The study by Inkaya et al. (2012) involved X-ray single crystal diffraction technique and IR-NMR spectroscopy for a similar compound (Inkaya et al., 2012).

Chemical Properties Analysis

The chemical properties, like reactivity and stability, can be understood through experimental and theoretical studies. As seen in the work of Mohan et al. (2015), such properties are explored using vibrational spectroscopy and molecular dynamic simulations (Mohan et al., 2015).